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Compound of Interest

Compound Name: 6-(Bromomethyl)quinoxaline

Cat. No.: B1336612

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 6-
(bromomethyl)quinoxaline, a key building block in medicinal chemistry and materials science.
This document details the synthesis, purification, and spectral characterization (NMR, IR, MS)
of this compound, offering valuable insights for its application in research and development.

Spectroscopic Data Summary

The following tables summarize the key spectral data for 6-(bromomethyl)quinoxaline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
H NMR (Proton NMR) Data
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Chemical Shift (3)

Multiplicity Integration Assignment
PpPmM
~8.9 S 1H H-2
~8.8 S 1H H-3
~8.1 d 1H H-8
~8.0 s 1H H-5
~7.8 dd 1H H-7
~4.8 S 2H -CHz2Br
13C NMR (Carbon-13 NMR) Data
Chemical Shift (8) ppm Assignment
~146 C-2
~145 C-3
~142 C-8a
~141 C-4a
~138 C-6
~132 C-7
~130 C-5
~129 C-8
~32 -CHzBr
Infrared (IR) Spectroscopy
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Wavenumber (cm~?) Intensity Assignment

~3050 Medium Aromatic C-H Stretch
~2925, ~2850 Medium Aliphatic C-H Stretch (-CHz)
~1600, ~1500 Strong C=C Aromatic Ring Stretch

) C=N Stretch (Quinoxaline
~1470 Medium

Ring)
~1210 Strong C-Br Stretch
Aromatic C-H Bend (para-
~830 Strong ] ]
disubstituted)
Mass Spectrometry (MS)
m/z Interpretation
[M]* Molecular ion peak (presence of Br
222224
isotopes)
143 [M - Br]*
116 [M - Br - HCN]*

Experimental Protocols
Synthesis of 6-(Bromomethyl)quinoxaline

A plausible synthetic route to 6-(bromomethyl)quinoxaline involves the radical bromination of
6-methylquinoxaline.

Materials:
e 6-Methylquinoxaline
e N-Bromosuccinimide (NBS)

e Benzoyl peroxide (BPO) or Azobisisobutyronitrile (AIBN)
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Carbon tetrachloride (CCla) or other suitable solvent

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane and Ethyl acetate for elution

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 6-
methylquinoxaline in CCla.

Add N-Bromosuccinimide (1.1 equivalents) and a catalytic amount of benzoyl peroxide or
AIBN to the solution.

Heat the reaction mixture to reflux and irradiate with a UV lamp to initiate the radical
reaction.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Filter the mixture to remove succinimide.

Wash the filtrate with a saturated sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Concentrate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by silica gel column chromatography using a hexane-ethyl acetate
gradient to yield pure 6-(bromomethyl)quinoxaline.

Spectral Data Acquisition

NMR Spectroscopy:
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e 1H and 3C NMR spectra are typically recorded on a 300 or 500 MHz spectrometer.

e The sample is dissolved in a deuterated solvent, commonly chloroform-d (CDCIs) or dimethyl
sulfoxide-de (DMSO-ds).

o Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as
an internal standard.

IR Spectroscopy:
IR spectra are obtained using a Fourier Transform Infrared (FTIR) spectrometer.

o The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr
pellet.

o Data is reported in wavenumbers (cm~1).
Mass Spectrometry:

o Mass spectra are acquired using an electron ionization (El) or electrospray ionization (ESI)
mass spectrometer.

e The sample is introduced directly or via a gas chromatograph (GC-MS) or liquid
chromatograph (LC-MS).

e The data is presented as a plot of mass-to-charge ratio (m/z) versus relative intensity.

Mandatory Visualization

The following diagram illustrates the general analytical workflow for the characterization of 6-
(bromomethyl)quinoxaline.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1336612?utm_src=pdf-body
https://www.benchchem.com/product/b1336612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Analytical Workflow for 6-(Bromomethyl)quinoxaline Characterization
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Analytical Workflow for Characterization

» To cite this document: BenchChem. [Spectral Data of 6-(Bromomethyl)quinoxaline: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336612#spectral-data-nmr-ir-ms-of-6-bromomethyl-
quinoxaline]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1336612?utm_src=pdf-body-img
https://www.benchchem.com/product/b1336612#spectral-data-nmr-ir-ms-of-6-bromomethyl-quinoxaline
https://www.benchchem.com/product/b1336612#spectral-data-nmr-ir-ms-of-6-bromomethyl-quinoxaline
https://www.benchchem.com/product/b1336612#spectral-data-nmr-ir-ms-of-6-bromomethyl-quinoxaline
https://www.benchchem.com/product/b1336612#spectral-data-nmr-ir-ms-of-6-bromomethyl-quinoxaline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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